4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide hydrochloride
Overview
Description
4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide is a chemical compound with the molecular weight of 168.2 . It is used in the synthesis of various derivatives that exhibit excellent FLT3 and CDK inhibition and antiproliferative activities .
Synthesis Analysis
The synthesis of 4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide involves a series of chemical reactions. The compound is an intermediate used in the synthesis of 3- (4H-1,2,4-Triazol-4-yl)-1H-pyrazole-4-carboxamide . The synthesis process involves the incorporation of a pyrimidine-fused heterocycle at position 4 of the pyrazole .Molecular Structure Analysis
The InChI code for 4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide is 1S/C7H12N4O/c1-10(2)7(12)6-5(8)4-11(3)9-6/h4H,8H2,1-3H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide is involved in a series of chemical reactions during its synthesis. It is an intermediate used in the synthesis of other compounds . The compound exhibits excellent FLT3 and CDK inhibition and antiproliferative activities .Physical and Chemical Properties Analysis
4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide has a molecular weight of 168.2 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing and characterizing derivatives of amino pyrazole compounds, including 4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide hydrochloride. These derivatives are synthesized through various chemical reactions and are characterized using analytical and spectroscopic methods. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized from N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides, and their structures were established using elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014). Similarly, 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides were obtained through hydrolytic cleavage or condensation reactions and then reacted with benzylthiol or thiophenols to afford 7-benzyl(aryl)sulfanyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones (Bol’but, Kemskii, & Vovk, 2014).
Antitumor and Antimicrobial Activities
Compounds derived from this compound have been investigated for their potential antitumor and antimicrobial activities. Some derivatives exhibited in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Other studies focused on the synthesis of novel compounds and evaluated their antimicrobial activity, showing promising results against various pathogenic strains (Pitucha, Kosikowska, Urszula, & Malm, 2011).
Structural Elucidation and Chemical Analysis
Extensive work has been done to elucidate the structure and properties of amino pyrazole derivatives. Techniques such as elemental and spectral analyses, including FT-IR, 1H-NMR, and mass spectroscopy, are commonly used to determine the chemical structure of these compounds (Ahmed, El-Dean, Zaki, & Radwan, 2018). Experimental and theoretical studies have also been conducted to explore the functionalization reactions and the tautomerism of these compounds, providing insights into their chemical behavior and potential interactions with biological systems (Kaczor et al., 2013).
Mechanism of Action
Target of Action
Similar compounds, such as 1-h-pyrazole-3-carboxamide derivatives, have been found to inhibit fms-like tyrosine kinase 3 (flt3) and cyclin-dependent kinases (cdks) .
Mode of Action
It can be inferred from related compounds that it may interact with its targets (such as flt3 and cdks) to inhibit their function .
Biochemical Pathways
Inhibition of flt3 and cdks, as seen in related compounds, can affect cell proliferation and cell cycle progression .
Result of Action
Based on the inhibition of flt3 and cdks, it can be inferred that the compound may have antiproliferative activities .
Properties
IUPAC Name |
4-amino-N,N,1-trimethylpyrazole-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O.ClH/c1-10(2)7(12)6-5(8)4-11(3)9-6;/h4H,8H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQGSOPHMENRPOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(=O)N(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1803598-20-0 |
Source
|
| Record name | 1H-Pyrazole-3-carboxamide, 4-amino-N,N,1-trimethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803598-20-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-amino-N,N,1-trimethyl-1H-pyrazole-3-carboxamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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